Cas no 874525-99-2 (2-(Ethylamino)butanoic Acid Ethyl Ester)

• Product Name: 2-(Ethylamino)butanoic Acid Ethyl Ester
• CAS No: 874525-99-2
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 1059923
• PubChem ID: 60786219
• Update Time: 2025-10-17

2-(Ethylamino)butanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylamino)butanoic Acid Ethyl Ester
• 2-(ETHYLAMINO)BUTANOIC ACID ETHYL ESTER,BROWN OIL
• A 484954
• Ethyl 2-(ethylamino)butanoate
• DL-2-Aethylamino-buttersaeure-aethylester
• DL-2-ethylamino-butyric acid ethyl ester
• 2-(Ethylamino)butanoicAcidEthylEster
• 874525-99-2
• DTXSID00734015
• FT-0668139
• EN300-763649
• CS-0296331
• DB-312857
• 2-(Ethylamino)butyric Acid Ethyl Ester

• Inchi： 1S/C8H17NO2/c1-4-7(9-5-2)8(10)11-6-3/h7,9H,4-6H2,1-3H3
• InChI Key： HFEJENNUKAUMMS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC)NCC)=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.32850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Ethylamino)butanoic Acid Ethyl Ester

Research Brief on 2-(Ethylamino)butanoic Acid Ethyl Ester (CAS: 874525-99-2): Recent Advances and Applications

2-(Ethylamino)butanoic Acid Ethyl Ester (CAS: 874525-99-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented here is based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 2-(Ethylamino)butanoic Acid Ethyl Ester as a versatile intermediate in the synthesis of more complex molecules. Its unique chemical structure, featuring both an ethylamino and an ethyl ester group, makes it a valuable building block for the development of novel pharmaceuticals. Researchers have explored its utility in the creation of prodrugs, where the ester moiety can be hydrolyzed in vivo to release the active drug molecule. This property has been particularly relevant in the design of drugs with improved bioavailability and targeted delivery.

In addition to its synthetic applications, 2-(Ethylamino)butanoic Acid Ethyl Ester has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. While the exact mechanism of action remains under investigation, these findings open up possibilities for its use in the development of anti-inflammatory agents. Further studies are needed to elucidate its pharmacokinetic and pharmacodynamic properties, as well as its safety profile.

Another area of interest is the use of 2-(Ethylamino)butanoic Acid Ethyl Ester in the field of medicinal chemistry as a chiral auxiliary. Its ability to induce stereoselectivity in chemical reactions has been leveraged in the synthesis of enantiomerically pure compounds, which are crucial in the development of drugs with reduced side effects. Recent advancements in asymmetric synthesis have demonstrated the efficacy of this compound in facilitating the formation of chiral centers with high enantiomeric excess, thereby enhancing the efficiency of pharmaceutical manufacturing processes.

Despite these promising developments, challenges remain in the large-scale production and application of 2-(Ethylamino)butanoic Acid Ethyl Ester. Issues such as yield optimization, purification techniques, and stability under various conditions need to be addressed to fully realize its potential. Collaborative efforts between academic researchers and industrial partners are essential to overcome these hurdles and translate laboratory findings into practical solutions.

In conclusion, 2-(Ethylamino)butanoic Acid Ethyl Ester (CAS: 874525-99-2) represents a compound of significant interest in the chemical biology and pharmaceutical sectors. Its dual role as a synthetic intermediate and a potential bioactive agent underscores its versatility and value in drug discovery and development. Ongoing research is expected to further expand our understanding of its applications and pave the way for innovative therapeutic strategies. This brief serves as a snapshot of the current state of knowledge and highlights the need for continued investigation in this promising area.